Cas no 1344546-01-5 ((S)-2-AMINO-2-(ISOQUINOLIN-8-YL)ETHANOL)

• Product Name: (S)-2-AMINO-2-(ISOQUINOLIN-8-YL)ETHANOL
• CAS No: 1344546-01-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5580755
• PubChem ID: 130607705
• Update Time: 2023-08-10

(S)-2-AMINO-2-(ISOQUINOLIN-8-YL)ETHANOL Chemical and Physical Properties

Names and Identifiers

• (S)-2-AMINO-2-(ISOQUINOLIN-8-YL)ETHANOL
• 8-Isoquinolineethanol, β-amino-, (βS)-
• 1344546-01-5
• N14921

• Inchi： 1S/C11H12N2O/c12-11(7-14)9-3-1-2-8-4-5-13-6-10(8)9/h1-6,11,14H,7,12H2/t11-/m1/s1
• InChI Key： UNBNAXHRHJRJFW-LLVKDONJSA-N
• SMILES： OC[C@H](C1C=CC=C2C=CN=CC=12)N

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų
• XLogP3: 0.3

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 424.5±30.0 °C(Predicted)
• pka: 12.35±0.10(Predicted)